Cas no 1657-52-9 (Benzene, 1-chloro-2-(2-phenylethenyl)-, (E)-)
1657-52-9 structure
Product Name:Benzene, 1-chloro-2-(2-phenylethenyl)-, (E)-
CAS No:1657-52-9
MF:C14H11Cl
MW:214.690142869949
CID:1345794
PubChem ID:5376092
Update Time:2024-02-29
Benzene, 1-chloro-2-(2-phenylethenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-(2-phenylethenyl)-, (E)-
- (E)-2-Chlorostilbene
- (E)-1-(2-Chlorophenyl)-2-phenylethene
- Benzene, 1-chloro-2-[(1E)-2-phenylethenyl]-
-
- Inchi: 1S/C14H11Cl/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H/b11-10+
- InChI Key: WTVKFPGVKKXUHG-ZHACJKMWSA-N
- SMILES: C1(Cl)=CC=CC=C1/C=C/C1=CC=CC=C1
Computed Properties
- Exact Mass: 214.0549280g/mol
- Monoisotopic Mass: 214.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.1475 (rough estimate)
- Melting Point: 39.5°C
- Boiling Point: 278.18°C (rough estimate)
- Refractive Index: 1.6012 (estimate)
Benzene, 1-chloro-2-(2-phenylethenyl)-, (E)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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